Cas no 1179360-52-1 (4-Ethoxypicolinimidamide hydrochloride)

• Product Name: 4-Ethoxypicolinimidamide hydrochloride
• CAS No: 1179360-52-1
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 1030861
• PubChem ID: 53484955
• Update Time: 2025-05-21

4-Ethoxypicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxypicolinimidamide hydrochloride
• 4-ethoxypyridine-2-carboximidamide,hydrochloride
• DTXSID80704296
• 1179360-52-1
• AKOS015846782
• DB-358292
• 4-Ethoxypicolinimidamidehydrochloride
• 4-ETHOXYPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 4-Ethoxypyridine-2-carboximidamide--hydrogen chloride (1/1)

• Inchi： 1S/C8H11N3O.ClH/c1-2-12-6-3-4-11-7(5-6)8(9)10;/h3-5H,2H2,1H3,(H3,9,10);1H
• InChI Key： ZSXSZBWGVDVYPF-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CN=C(C(=N)N)C=1

Computed Properties

• Exact Mass: 201.0668897g/mol
• Monoisotopic Mass: 201.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Ethoxypicolinimidamide hydrochloride

4-Ethoxypicolinimidamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1179360-52-1, commonly referred to as 4-Ethoxypicolinimidamide Hydrochloride, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, a derivative of picolinic acid, has been extensively studied for its role in drug development, particularly in the design of bioactive molecules with therapeutic potential. Recent advancements in synthetic chemistry have enabled researchers to explore its structure-function relationships more deeply, paving the way for innovative applications.

4-Ethoxypicolinimidamide Hydrochloride is characterized by its distinct molecular architecture, which includes a picolinic acid backbone substituted with an ethoxy group at the 4-position. This substitution not only enhances the compound's stability but also imparts unique electronic and steric properties that are crucial for its biological activity. The hydrochloride salt form of this compound further enhances its solubility and bioavailability, making it a promising candidate for pharmacological studies.

Recent studies have highlighted the potential of 4-Ethoxypicolinimidamide Hydrochloride as a lead compound in the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable tool in anticancer drug discovery.

The synthesis of 4-Ethoxypicolinimidamide Hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of this synthesis. Additionally, the compound's scalability has been optimized to meet the demands of preclinical and clinical trials.

In terms of pharmacokinetics, 4-Ethoxypicolinimidamide Hydrochloride demonstrates favorable absorption and distribution profiles in preclinical models. Studies conducted in rodents have shown that the compound achieves high concentrations in target tissues while maintaining low systemic toxicity. These findings underscore its potential as a safe and effective therapeutic agent.

Moreover, the environmental impact of 4-Ethoxypicolinimidamide Hydrochloride has been evaluated to ensure its sustainability. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This is particularly important as industries increasingly prioritize green chemistry principles.

Looking ahead, the development of 4-Ethoxypicolinimidamide Hydrochloride into a clinically viable drug requires further investigation into its long-term safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, bringing this promising compound closer to clinical application.